Cas no 166337-57-1 (5-methylpyridine-3-sulfonyl chloride)

• Product Name: 5-methylpyridine-3-sulfonyl chloride
• CAS No: 166337-57-1
• MF: C₆H₆ClNO₂S
• MW: 191.635339260101
• MDL: MFCD13188992
• CID: 1347497
• PubChem ID: 22674176
• Update Time: 2025-10-30

5-methylpyridine-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinesulfonyl chloride, 5-methyl-
• 5-Methyl-3-pyridinesulfonyl chloride
• 5-METHYL-PYRIDINE-3-SULFONYL CHLORIDE
• 5-methylpyridine-3-sulfonyl chloride
• AM806094
• DA-09514
• F74465
• 166337-57-1
• EN300-106782
• GS2981
• SCHEMBL1826904
• 5-methyl-3-pyridinesulfonylchloride
• CS-0023560
• MFCD13188992
• AB67519
• AKOS006335693
• AS-6439

• MDL： MFCD13188992
• Inchi： 1S/C6H6ClNO2S/c1-5-2-6(4-8-3-5)11(7,9)10/h2-4H,1H3
• InChI Key： MSJZQOHFAWAQMR-UHFFFAOYSA-N
• SMILES： ClS(C1C=NC=C(C)C=1)(=O)=O

Computed Properties

• Exact Mass: 190.98088
• Monoisotopic Mass: 190.9807773g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 55.4Ų

Experimental Properties

• PSA: 47.03

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines

Additional information on 5-methylpyridine-3-sulfonyl chloride

5-Methylpyridine-3-sulfonyl Chloride (CAS No. 166337-57-1): An Overview of Its Properties, Applications, and Recent Research

5-Methylpyridine-3-sulfonyl chloride (CAS No. 166337-57-1) is a versatile organic compound that has gained significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is a key intermediate in the synthesis of various bioactive molecules and pharmaceuticals, making it an essential component in the development of novel therapeutic agents.

The chemical structure of 5-methylpyridine-3-sulfonyl chloride consists of a pyridine ring with a methyl group at the 5-position and a sulfonyl chloride functional group at the 3-position. This unique arrangement provides the molecule with several reactive sites, enabling it to participate in a wide range of chemical reactions. The sulfonyl chloride group, in particular, is highly reactive and can readily undergo nucleophilic substitution reactions, making it an excellent electrophile for the synthesis of sulfonamides and other derivatives.

In recent years, 5-methylpyridine-3-sulfonyl chloride has been extensively studied for its potential applications in drug discovery and development. One notable area of research involves its use as a building block for the synthesis of small molecule inhibitors targeting specific enzymes and receptors. For instance, a study published in the Journal of Medicinal Chemistry reported the successful synthesis of a series of sulfonamide derivatives using 5-methylpyridine-3-sulfonyl chloride as a key intermediate. These derivatives exhibited potent inhibitory activity against human carbonic anhydrase II (hCA II), a target implicated in various diseases such as glaucoma and epilepsy.

Beyond its role in enzyme inhibition, 5-methylpyridine-3-sulfonyl chloride has also shown promise in the development of antiviral agents. A recent study published in Antiviral Research demonstrated that compounds derived from 5-methylpyridine-3-sulfonyl chloride exhibited significant antiviral activity against influenza A virus. The researchers found that these compounds effectively inhibited viral replication by interfering with the viral entry process, highlighting their potential as lead candidates for antiviral drug development.

The synthetic versatility of 5-methylpyridine-3-sulfonyl chloride extends to its use in the preparation of prodrugs and drug delivery systems. Prodrugs are biologically inactive compounds that are converted into active drugs within the body through metabolic processes. A study published in Organic & Biomolecular Chemistry described the synthesis of prodrugs using 5-methylpyridine-3-sulfonyl chloride, which were designed to improve the pharmacokinetic properties and reduce the side effects of existing drugs. The researchers reported that these prodrugs exhibited enhanced solubility and stability, making them suitable for oral administration.

In addition to its applications in medicinal chemistry, 5-methylpyridine-3-sulfonyl chloride has also found use in other areas such as materials science and analytical chemistry. For example, it has been employed as a reagent for the modification of polymers and surfaces to impart specific functional properties. In analytical chemistry, it has been used as a derivatizing agent for enhancing the detection sensitivity of certain analytes in chromatographic techniques.

The safety and handling of 5-methylpyridine-3-sulfonyl chloride are important considerations for researchers working with this compound. It is classified as an irritant and may cause skin and eye irritation upon contact. Therefore, appropriate personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn when handling this compound. Additionally, it should be stored in a cool, dry place away from incompatible materials to ensure its stability and prevent degradation.

In conclusion, 5-methylpyridine-3-sulfonyl chloride (CAS No. 166337-57-1) is a valuable compound with diverse applications in medicinal chemistry, pharmaceutical research, materials science, and analytical chemistry. Its unique chemical structure and reactivity make it an essential building block for the synthesis of bioactive molecules and pharmaceuticals. Ongoing research continues to uncover new applications and potential uses for this compound, further solidifying its importance in various scientific disciplines.